2,2-Dibutoxy-7,7-dibutyl-1,3,6,8,2,7-tetroxadistannecane

• CAS No.: 62060-48-4
• Molecular Formula: C20H44O6Sn2
• Molecular Weight: 618.0 g/mol
• IUPAC Name: 2,2-dibutoxy-7,7-dibutyl-1,3,6,8,2,7-tetraoxadistannecane
• InChI: InChI=1S/2C4H9O.2C4H9.2C2H4O2.2Sn/c2*1-2-3-4-5;2*1-3-4-2;2*3-1-2-4;;/h2*2-4H2,1H3;2*1,3-4H2,2H3;2*1-2H2;;/q2*-1;;;2*-2;+2;+4
• InChI Key: IQNXXRVWWCALQW-UHFFFAOYSA-N
• Canonical SMILES: CCCCO[Sn]1(OCCO[Sn](OCCO1)(CCCC)CCCC)OCCCC

Description

2,2-Dibutoxy-7,7-dibutyl-1,3,6,8,2,7-tetroxadistannecane is a chemical compound known for its unique structure and properties. It is characterized by the presence of tin atoms within its molecular framework, making it a member of the organotin compounds. These compounds are of significant interest due to their diverse applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Dibutoxy-7,7-dibutyl-1,3,6,8,2,7-tetroxadistannecane typically involves the reaction of dibutyltin oxide with butanol under controlled conditions. The reaction is carried out in the presence of a catalyst, often a strong acid or base, to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully monitored to ensure the optimal yield and purity of the compound.

Industrial Production Methods: In an industrial setting, the production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to achieve high efficiency and consistency. The compound is then purified through various techniques,